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Compound of Interest

Compound Name: 4-(2-Propenyl)benzoic acid

Cat. No.: B089697

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental physicochemical

properties of 4-(2-Propenyl)benzoic acid, a compound of interest in organic synthesis and

medicinal chemistry.

Physicochemical Data

The core molecular properties of 4-(2-Propenyl)benzoic acid are summarized below. These

values are essential for experimental design, analytical method development, and

computational modeling.

Property Value Reference
Molecular Formula C10H1002 [11[2]031[4]
Molecular Weight 162.19 g/mol [1114]
Monoisotopic Mass 162.068079557 Da [5]

Physical Form Solid [1]

CAS Registry Number 1076-99-9 [2]

Compound Ildentification
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For unambiguous identification and literature cross-referencing, the following identifiers are

provided:
Identifier Type Identifier
InChl Key YBCFIVNTXHMQGZ-UHFFFAOY SA-N
SMILES OC(=0)clccc(CC=C)ccl
MDL Number MFCD02259925

Methodology for Molecular Weight Determination

The molecular weight of a chemical compound is a fundamental property derived from its
molecular formula and the atomic weights of its constituent elements. The protocol for this
determination is standardized and follows the principles outlined by the International Union of
Pure and Applied Chemistry (IUPAC).

Experimental Protocol: Calculation of Molecular Weight

o Establish the Molecular Formula: The first step is to determine the precise molecular formula
of the compound. For 4-(2-Propenyl)benzoic acid, the established formula is Cio0H1002[1]
[2][3][4]- This indicates that each molecule contains 10 carbon atoms, 10 hydrogen atoms,
and 2 oxygen atoms.

o Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced
from the IUPAC Periodic Table of the Elements.

o Carbon (C): 12.011 u
o Hydrogen (H): 1.008 u
o Oxygen (0): 15.999 u

o Calculate Total Mass for Each Element: The number of atoms of each element is multiplied
by its standard atomic weight.

o Total Mass of Carbon = 10 atoms x 12.011 u/atom = 120.11 u
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o Total Mass of Hydrogen = 10 atoms % 1.008 u/atom = 10.08 u

o Total Mass of Oxygen = 2 atoms x 15.999 u/atom = 31.998 u

o Summation for Molecular Weight: The total masses of each constituent element are summed
to yield the molecular weight of the compound.

o Molecular Weight =120.11 u + 10.08 u + 31.998 u = 162.188 u

e Conversion to Molar Mass: The calculated molecular weight in atomic mass units (u) is
numerically equivalent to the molar mass in grams per mole ( g/mol ). The value is typically
rounded for practical use.

o Molar Mass = 162.19 g/mol [1][4].

Logical Workflow for Property Determination

The process of identifying and calculating the key molecular properties of a compound follows
a clear and logical progression, from initial identification to final calculation.

Compound ldentification
(4-(2-Propenyl)benzoic acid)

:

Determine Molecular Formula Obtain IUPAC Atomic Weights
(C10H1002) (C,H, O

' '

Calculate Molar Mass
(Sum of Atomic Weights)

Final Molecular Weight

(162.19 g/mol)
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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